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Compound of Interest

Compound Name: 2-Hydroxy-3-nitrobenzamide

CAS No.: 2912-76-7

Cat. No.: B1280379

Get Quote

Application Note: Utilizing 2-Hydroxy-3-nitrobenzamide as a Pharmacophore Scaffold in

Antiviral and PARP Inhibitor Design

Executive Summary
This guide details the medicinal chemistry applications of 2-Hydroxy-3-nitrobenzamide
(2H3NB). While often overlooked as a simple intermediate, this compound represents a

"privileged scaffold" in the design of Zinc Finger (ZnF) Ejectors targeting retroviral nucleocapsid

proteins (e.g., HIV-1 NCp7) and Poly(ADP-ribose) polymerase (PARP) inhibitors.

Its structural uniqueness lies in the intramolecular Hydrogen Bond (IMHB) between the

phenolic hydroxyl and the amide carbonyl, which locks the conformation, and the electron-

withdrawing nitro group at the 3-position, which modulates the acidity (pKa) of the phenol and

the electrophilicity of the aromatic ring. This note provides rationale, synthesis protocols, and

assay methodologies for leveraging 2H3NB in drug discovery.

Chemical Profile & Structural Logic
Compound Name: 2-Hydroxy-3-nitrobenzamide[1][2][3][4]
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CAS Registry: 2912-76-7[1][2][3]

Molecular Formula: C₇H₆N₂O₄[2][3][5]

Molecular Weight: 182.13 g/mol [2]

Key Structural Features:

Pseudo-Ring Formation: The 2-hydroxyl group forms a strong intramolecular hydrogen bond

with the amide carbonyl oxygen. This mimics a bicyclic heterocycle (like quinazolinone),

improving cell permeability by masking polar surface area.

Electronic Modulation: The 3-nitro group is strongly electron-withdrawing. This lowers the

pKa of the 2-hydroxyl group (making it more acidic than salicylamide), which is critical for

binding affinity in metalloprotein active sites (like PARP or Zn-fingers).

Property Value Significance in MedChem

pKa (Phenol) ~6.5 - 7.0 (Est.)
Physiologically ionized; mimics

phosphate pharmacophores.

LogP ~0.8 - 1.2
Ideal range for fragment-based

drug discovery (FBDD).

H-Bond Donors 2 (Amide NH₂, Phenol OH)

Critical for active site

anchoring (e.g., Glu/Ser

residues).

PSA (Polar Surface Area) ~109 Å²
High polarity suggests need for

masking (IMHB) for transport.

Primary Application: Zinc Finger Ejection (Antiviral)
[6]
Mechanism of Action: Retroviral nucleocapsid proteins (like HIV-1 NCp7) contain highly

conserved CCHC zinc finger motifs essential for viral RNA packaging. 2H3NB and its

derivatives act as Zinc Ejectors.[6]
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Recognition: The benzamide scaffold docks into the hydrophobic pocket of the ZnF (Trp37

interaction in HIV NCp7).

Electrophilic Attack: The nitro group (often activated to a nitroso or hydroxylamine in vivo or

via synthetic derivatization to a disulfide) facilitates an electrophilic attack on the sulfur atoms

of the Zn-coordinating cysteine residues.

Ejection: This attack oxidizes the cysteines (forming disulfides), destroying the coordination

geometry. The Zn²⁺ ion is ejected, resulting in the "apo" protein which cannot package viral

RNA.

Graphviz Diagram: Zinc Ejection Mechanism
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Caption: Mechanism of Zinc Ejection driven by benzamide scaffolds. The compound

destabilizes the Zn-Cys coordination, leading to viral inactivation.

Secondary Application: PARP Inhibition
Poly(ADP-ribose) polymerase (PARP) enzymes repair DNA strand breaks. Inhibitors are vital in

cancer therapy (BRCA-deficient tumors).

Binding Mode: The benzamide moiety is a "nicotinamide mimic." The amide group forms

critical hydrogen bonds with Gly863 and Ser904 in the PARP-1 active site.

Role of 2H3NB: The 3-nitro group provides steric bulk that can induce selectivity between

PARP isoforms or be reduced to an amino group to attach "tail" regions (solubilizing groups)
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required for high-potency drugs like Olaparib.

Experimental Protocols
Protocol A: Synthesis of 2-Hydroxy-3-nitrobenzamide
Rationale: Direct nitration of salicylamide is the most efficient route, utilizing the ortho-para

directing power of the hydroxyl group. The 3-position is favored over the 5-position under

controlled temperature due to steric guidance and H-bonding.

Materials:

Salicylamide (2-hydroxybenzamide)

Nitric Acid (HNO₃, 65%)

Sulfuric Acid (H₂SO₄, conc.)[7]

Ethyl Acetate (EtOAc)[5]

Sodium Bicarbonate (NaHCO₃)

Step-by-Step Methodology:

Preparation: Dissolve Salicylamide (10 mmol, ~1.37 g) in EtOAc (25 mL).

Nitration Mixture: In a separate vessel, prepare a mixture of HNO₃ (30 mmol) and H₂SO₄ (20

mmol). Cool this mixture to 0°C.

Addition: Add the salicylamide solution dropwise to the acid mixture. Critical: Maintain

internal temperature below 5°C (278 K) to prevent dinitration (3,5-dinitro) or tar formation.

Reaction: Stir at room temperature for 4–5 hours. Monitor via TLC (Mobile phase:

Hexane:EtOAc 7:3).

Workup:

Reflux the mixture for 1 hour (to ensure completion and decompose unstable

intermediates).
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Cool to RT and neutralize carefully with 10% aq. NaHCO₃.

Extract with EtOAc (3 x 25 mL).

Dry organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

Purification: The crude is a reddish-brown solid. Purify via silica gel column chromatography

(Gradient: 0-10% EtOAc in Petroleum Ether).

Yield: Expect ~60-70% of the 3-nitro isomer (Target) and minor amounts of 5-nitro isomer.

Graphviz Diagram: Synthetic Pathway
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Caption: Controlled nitration pathway to selectively isolate the 3-nitro isomer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1280379/docs?utm_src=pdf-body-img#using-2-hydroxy-3-nitrobenzamide-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Fluorescence-Based Zinc Ejection Assay
Rationale: Tryptophan 37 (Trp37) in the HIV NCp7 protein is quenched when the protein is

folded and coordinating Zinc. Upon Zinc ejection, the protein unfolds, exposing Trp37 and

altering its fluorescence quantum yield. This is a standard validation assay.

Materials:

Recombinant HIV-1 NCp7 protein (1-5 µM).

Buffer: 50 mM Tris-HCl (pH 7.0), 100 mM NaCl.

Test Compound: 2-Hydroxy-3-nitrobenzamide (dissolved in DMSO).

Fluorometer (Excitation: 280 nm, Emission: 350 nm).

Methodology:

Baseline: Measure the intrinsic fluorescence of NCp7 in buffer at 30°C.

Titration: Add the test compound in increasing increments (0.5 to 10 equivalents relative to

protein).

Kinetics: Monitor fluorescence emission at 350 nm over time (0–60 mins).

Analysis: A decrease in fluorescence intensity indicates Trp37 exposure/quenching due to

loss of tertiary structure (Zinc ejection).

Control: Use EDTA (a strong chelator) as a positive control for Zinc removal.

Safety & Stability
Hazard Class: Irritant (Skin/Eye).[8]

Handling: The nitro group poses a potential explosion hazard if heated under confinement or

mixed with strong reducing agents.

Stability: Stable at room temperature. Avoid strong bases which will deprotonate the phenol

(color change to deep yellow/orange) and potentially hydrolyze the amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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